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Compound of Interest

Compound Name: 4-Methyl-6-phenyl-2H-pyranone

Cat. No.: B149869

An In-depth Technical Guide to 4-Methyl-6-
phenyl-2H-pyranone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological relevance of 4-Methyl-6-phenyl-2H-pyranone, a heterocyclic compound of
interest in medicinal chemistry and drug development.

Chemical Identity and Properties

4-Methyl-6-phenyl-2H-pyranone is a solid organic compound with the CAS number 4467-30-
5.[1][2] It belongs to the 2-pyranone class of lactones. This compound serves as a valuable
precursor in the synthesis of more complex molecules, notably N-hydroxypyridone derivatives.

[3]

Table 1: Chemical and Physical Properties of 4-Methyl-6-phenyl-2H-pyranone
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Property Value Source(s)
CAS Number 4467-30-5 [1][2]
Molecular Formula C12H1002 [1][2]
Molecular Weight 186.21 g/mol [11[2]
Physical Form Solid [2]
Solubility Soluble in DMSO (50 mg/mL)
Purity >99..99% (commercially 2]
available)

Note: Experimental melting and boiling points for this specific compound are not readily
available in the cited literature. However, structurally similar compounds such as 4-
(methylthio)-2-oxo-6-phenyl-2H-pyran-3-carbonitrile and 6-(4-bromophenyl)-2-oxo-4-(piperidin-
1-yl)-2H-pyran-3-carbonitrile have reported melting points of 200—-201 °C and 247-248 °C,
respectively.

Spectroscopic Data (Comparative)

While specific experimental spectra for 4-Methyl-6-phenyl-2H-pyranone are not available in
the reviewed literature, data from structurally related 2-pyranone derivatives can provide
expected spectral characteristics.

Table 2: Expected Spectroscopic Data for 4-Methyl-6-phenyl-2H-pyranone based on
Analogous Compounds
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Spectroscopy Expected Features
Signals corresponding to a methyl group,
1H NMR protons on the pyranone ring, and protons of the
phenyl group.
Resonances for the methyl carbon, carbons of
13C NMR the pyranone ring (including a carbonyl carbon),

and carbons of the phenyl ring.

IR (Infrared)

Characteristic absorption bands for a C=0
stretch (lactone), C=C stretches of the pyranone
and phenyl rings, and C-H stretches. For
example, in 6-phenyl-4-methylsulfanyl-2-oxo-
2H-pyran, a strong C=0 stretch is observed

around 1731 cm™1.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (186.21 m/z).

Synthesis Protocols

Multiple synthetic routes to 4-methyl-6-phenyl-2H-pyranone have been suggested, including

a method starting from carbon dioxide and phenyl(2-methyl-1-propenyl) ketone.[4] A general

and adaptable method for the preparation of substituted 4-methyl-2H-pyran-2-ones is detailed

below.

General Experimental Protocol for the Synthesis of 4-

Methyl-2H-pyran-2-ones

This procedure outlines a common method for synthesizing 4-methyl-2H-pyran-2-ones from

methyl ketones.

Workflow Diagram for the General Synthesis of 4-Methyl-2H-pyran-2-ones
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Caption: General workflow for the synthesis of 4-methyl-2H-pyran-2-one derivatives.
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Methodology:

o Formation of the Intermediate: A mixture of a methyl ketone (e.g., acetophenone to yield the
phenyl-substituted pyranone) and a 2-molar excess of N,N-dimethylacetamide dimethyl
acetal is refluxed for approximately 3 hours.

e Cyclization Reaction: The resulting intermediate, without further purification, is mixed with an
equimolar amount of an N-acylglycine in a large excess of acetic anhydride (approximately
1.25 mL per mmol of the intermediate).

e The reaction mixture is heated at 90°C for 4 hours.
e Work-up and Isolation:
o The acetic anhydride is evaporated under reduced pressure.
o Absolute ethanol is added to the residue, and the mixture is cooled.

o The precipitated solid product is collected by filtration and washed with a small amount of
cold ethanol.

o Further purification can be achieved by column chromatography if necessary.

Instrumentation for characterization would typically include a Perkin-Elmer 2400 CHN Analyzer
for elemental analysis, thin-layer chromatography (TLC) on silica gel cards, and column
chromatography on silica gel.

Biological Activity and Signaling Pathway

4-Methyl-6-phenyl-2H-pyranone is primarily noted for its role as a precursor in the synthesis
of N-hydroxypyridone derivatives. These derivatives have demonstrated significant
cytoprotective effects in astrocytes, which are crucial for brain homeostasis, by shielding them
from oxidative stress induced by agents like hydrogen peroxide.[3]

The protective mechanism involves the enhancement of mitochondrial functionality.
Specifically, these N-hydroxypyridone compounds have been shown to inhibit the hydrogen
peroxide-induced decline of the mitochondrial membrane potential and a reduction in the
oxygen consumption rate, ultimately improving cell viability.
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Caption: Protective mechanism of N-hydroxypyridone derivatives in astrocytes.

Experimental Protocols for Biological Assays

The following are generalized protocols for assessing the mitochondrial protective effects
observed with derivatives of 4-Methyl-6-phenyl-2H-pyranone.

Measurement of Mitochondrial Membrane Potential

This protocol utilizes the fluorescent probe Rhodamine 123, which accumulates in mitochondria
in a membrane potential-dependent manner.
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o Cell Preparation: Seed astrocytes in a suitable plate format (e.g., 96-well plate for
fluorescence microscopy or a 6-well plate for flow cytometry). Treat the cells with the test
compound (N-hydroxypyridone derivative) followed by exposure to hydrogen peroxide to
induce oxidative stress. A positive control group treated with a mitochondrial uncoupler like
CCCP should be included.

e Staining:

o Prepare a Rhodamine 123 working solution (typically 1-20 uM) in a serum-free medium or
PBS.

o Remove the culture medium from the cells and wash with PBS if necessary.

o Add the Rhodamine 123 working solution to cover the cells and incubate at 37°C for 20-60
minutes, protected from light.

o Washing: After incubation, discard the staining solution and wash the cells twice with a pre-
warmed medium.

o Detection:

o Fluorescence Microscopy/Plate Reader: Add fresh medium and measure the fluorescence
intensity. For Rhodamine 123, the excitation wavelength is approximately 507 nm, and the
emission wavelength is around 529 nm.

o Flow Cytometry: If required, detach the cells, resuspend them in fresh medium, and
analyze them using a flow cytometer with filter sets appropriate for FITC or GFP.

e Analysis: A decrease in fluorescence intensity in the hydrogen peroxide-treated group
compared to the control indicates mitochondrial depolarization. A restoration of fluorescence
in the cells pre-treated with the test compound suggests a protective effect on the
mitochondrial membrane potential.

Measurement of Oxygen Consumption Rate (OCR)

This protocol is typically performed using a specialized instrument such as the Seahorse XF
Extracellular Flux Analyzer.
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o Cell Plating: Seed astrocytes onto a Seahorse XF cell culture microplate at a predetermined
density and allow them to adhere.

o Treatment: Treat the cells with the test compound and/or hydrogen peroxide as required by
the experimental design.

e Assay Preparation: One hour before the assay, replace the culture medium with a pre-
warmed Seahorse XF assay medium and incubate the plate at 37°C in a non-COz incubator.

e Instrument Setup and Calibration: Calibrate the Seahorse XF Analyzer with the provided
calibration solution. Load the sensor cartridge with compounds that modulate mitochondrial
respiration (e.g., oligomycin, FCCP, rotenone/antimycin A) to be injected during the assay.

o Measurement: Place the cell culture plate into the Seahorse XF Analyzer. The instrument will
measure the oxygen concentration in the transient micro-chamber in real-time to calculate
the OCR.

o Data Analysis: The OCR data provides insights into basal respiration, ATP-linked respiration,
maximal respiration, and non-mitochondrial respiration. A decrease in OCR upon hydrogen
peroxide treatment and its rescue by the test compound would indicate a protective effect on
mitochondrial respiration.

Conclusion

4-Methyl-6-phenyl-2H-pyranone is a key synthetic intermediate with significant potential in the
development of neuroprotective agents. Its derivatives have shown promise in protecting
astrocytes from oxidative damage by preserving mitochondrial function. This guide provides
foundational data and methodologies to aid researchers in the synthesis, characterization, and
biological evaluation of this compound and its derivatives. Further research is warranted to fully
elucidate the specific molecular targets and signaling pathways involved in its cytoprotective
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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